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Compound of Interest

Methyl 2-(2-bromophenyl)-2-
Compound Name:

methylpropanoate
CAS No.: 177748-63-9
Cat. No.: B2862684

Get Quote

Executive Summary: Immediate Action Plan

Strict Segregation Required: Methyl 2-(2-bromophenyl)-2-methylpropanoate is a
halogenated organic ester.[1][2] It must NEVER be mixed with non-halogenated solvents (e.g.,
acetone, ethanol) or aqueous waste streams.[1]

¢ Primary Hazard: Irritant (Skin/Eye/Respiratory), Flammable Liquid.[1]
o Disposal Stream:Halogenated Organic Waste (High BTU Incineration with Scrubbing).[1]
o Container: High-Density Polyethylene (HDPE) or Amber Glass with PTFE-lined cap.[1]

¢ Critical Prohibition: Do not dispose of down the drain. Do not mix with strong oxidizers or
alkali metals.[1]

Chemical Profile & Hazard Identification
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Understanding the physicochemical properties is the first step in safe handling.[1] This
compound’s bromine substituent dictates its disposal pathway.[1]

Parameter Data

Chemical Name Methyl 2-(2-bromophenyl)-2-methylpropanoate
CAS Number 177748-63-9

Molecular Formula C11H13BrO2

Molecular Weight 257.13 g/mol

Physical State Liguid (Colorless to Yellow-brown)

Flash Point ~113°C (Predicted) - Treat as Combustible

WARNING H315 (Skin Irrit.), H319 (Eye Irrit.),
H335 (Resp.[1][3] Irrit.)

GHS Classification

Reactivit Sensitive to hydrolysis; incompatible with strong
eactivi
Y oxidizing agents.[1]

Waste Segregation Protocol
The "Halogen Rule"

The presence of the bromine atom (Br) fundamentally changes the incineration chemistry.[1]
When incinerated, non-halogenated organics produce

and

.[1] However, brominated compounds produce hydrogen bromide (
) and potentially bromine gas (

), which are highly corrosive and toxic.[1]

Causality: Standard incinerators cannot handle acidic halogen gases.[1] Therefore, this waste
must be routed to a facility equipped with wet scrubbers (alkaline quench systems) to neutralize
acid gases before emission.[1]
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Segregation Logic Diagram

The following decision tree illustrates the critical segregation logic required at the bench level.

Chemical Waste Generated:
Methyl 2-(2-bromophenyl)-2-methylpropanoate

Does it contain F, Cl, Br, or I?

Br substituent

YES (Contains Bromine)

Stream: HALOGENATED ORGANIC WASTE

Container: HDPE or Glass
(Yellow/Green Label)

CRITICAL: Do NOT mix with

Non-Halogenated Solvents

Click to download full resolution via product page

Figure 1:Waste Segregation Logic Tree ensuring proper routing to halogen-compatible
incineration facilities.

Step-by-Step Disposal Workflow
Phase 1: Pre-Disposal Preparation
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e Quenching (If Reactive): If the chemical is part of a reaction mixture containing unreacted
reagents (e.g., organolithiums), quench carefully before bottling.[1] Pure Methyl 2-(2-
bromophenyl)-2-methylpropanoate requires no quenching.[1]

» pH Check: Ensure the waste is neutral (pH 6-8). If the mixture is highly acidic or basic due to
other reagents, neutralize it to prevent container degradation.[1]

Phase 2: Collection & Labeling

o Select Container: Use a dedicated waste carboy.[1]
o Recommended: 4L or 10L HDPE carboy.[1]
o Acceptable: Amber glass solvent bottle (if volume is <1L).[1]
o Labeling: Apply a hazardous waste label immediately upon the first addition of waste.[1]

o Constituents: Write "Methyl 2-(2-bromophenyl)-2-methylpropanoate" and "Halogenated
Solvents".

o Hazard Checkboxes: Mark "Toxic", "Irritant”, and "Flammable".[1]

Phase 3: Storage & Pickup

e Secondary Containment: Place the carboy in a secondary tray capable of holding 110% of
the container's volume.

o Cap Management: Keep the cap tightly closed when not actively adding waste to prevent
volatile emissions (EPA Closed Container Rule).[1]

e 90-Day Rule: Schedule a pickup with your EHS (Environmental Health & Safety) department
before the 90-day accumulation limit (standard RCRA guideline).[1]

Emergency Spill Response Procedures

In the event of a spill, immediate action prevents exposure and environmental contamination.

[1]14]
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Spill Response Workflow

Minor Spill (<100mL) Absorb with Vermiculite Collect into Solid Waste Bag I
Manageable by Lab Staff jtrile Gloves, Goggles, Lab Coat or San Label: 'Debris from Halogenated Spill' &

Assess Volume & Hazard
(<100mL vs >100mL)

Spill Detected

Major Spill (>100mL)
Evacuate & Call EHS

Click to download full resolution via product page
Figure 2:Operational workflow for managing minor vs. major spills of brominated esters.
Specific Absorbents:
e Do Use: Vermiculite, dry sand, or commercial "Universal” spill pads.[1]

e Do NOT Use: Sawdust or paper towels (combustible materials increase fire risk with organic
esters).[1]

Regulatory Framework
Compliance with federal and local regulations is mandatory.[1]
o EPA RCRA Classification:

o This compound is likely a DOO1 (Ignitable) waste if the flash point is <60°C. Even if >60°C,
it is treated as hazardous chemical waste.[1]

o It falls under Halogenated Organic Compounds (HOCSs) regulations, often triggering Land
Disposal Restrictions (LDR) which mandate incineration as the Best Demonstrated
Available Technology (BDAT).[1]

e European Waste Code (EWC):

o 07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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